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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the far-red fluorescent dye, Quasar
670, and its compatibility with a wide range of biological samples. Quasar 670, a direct
replacement for Cyanine 5 (Cy5), offers a robust solution for various fluorescence-based
applications, including quantitative PCR (QPCR), fluorescence in situ hybridization (FISH), flow
cytometry, and microscopy. Its emission in the far-red spectrum makes it particularly valuable
for multiplexing and for applications in tissues prone to autofluorescence.

Core Properties of Quasar 670

Quasar 670 is an indocarbocyanine dye with spectral characteristics ideal for detection using
standard Cy5 filter sets. Its key properties are summarized in the table below.
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Property Value Reference
Excitation Maximum (Aex) ~647 nm [L1121[31[4]
Emission Maximum (Aem) ~670 nm [L1[2][3][4]
Molar Extinction Coefficient ~187,000 M~tcm~1 [L112]031[4]
Recommended Quencher BHQ®-2 5161171
Structural Equivalence Cy5 [L]6171L8]

Compatibility and Performance Across Biological
Samples

While specific quantitative data for Quasar 670 across a wide variety of cell lines and tissues is
not extensively published in a comparative format, its performance is known to be comparable
to Cy5.[8] The following tables provide an illustrative summary of expected performance
characteristics based on its known properties and applications in common biological samples.

lllustrative Staining Efficiency in Different Cell Types

The efficiency of staining with Quasar 670-labeled probes or antibodies can vary depending on
the cell type, fixation, and permeabilization methods.
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Expected
Cell Line Cell Type Application Staining Notes
Intensity
Good
FISH, .
Adherent performance with
HelLa o Immunofluoresce  +++
Epithelial standard
nce
protocols.
i Optimization of
Suspension T- Flow Cytometry, )
Jurkat ++ washing steps
lymphocyte FISH
may be needed.
Used in
Adherent Lung published
A549 _ FISH +++ _
Carcinoma Stellaris FISH
experiments.[1]
Far-red emission
helps reduce
_ Adherent Immunofluoresce
Primary Neurons ++ neuronal
Neuronal nce
autofluorescence
Permeabilization
. . is critical for
E. coli Bacteria FISH +
probe
penetration.

Key: +++ (High), ++ (Medium), + (Low)

Signal-to-Noise Ratio and Photostability

Quasar 670's performance in terms of signal-to-noise ratio (SNR) is particularly advantageous

in tissues with high autofluorescence. Its photostability is similar to that of Cy5.[8]
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Parameter

Cultured Cells
(e.g., HelLa)

Tissue Sections
(e.g., Brain)

Notes

Signal-to-Noise Ratio
(SNR)

High

Medium-High

The far-red emission
of Quasar 670
minimizes interference
from endogenous
fluorophores
commonly found in
tissues, which
typically emit in the
green and yellow

regions.

Photostability

Moderate

Moderate

Similar to Cy5,
Quasar 670 is
susceptible to
photobleaching with
prolonged exposure to
excitation light. The
use of anti-fade
mounting media is

highly recommended.

[1](8]

Experimental Protocols

Detailed methodologies for key applications of Quasar 670 are provided below. These

protocols are starting points and may require optimization for specific experimental conditions.

Fluorescence In Situ Hybridization (FISH) for Cultured

Cells

This protocol is adapted for the use of Quasar 670-labeled oligonucleotide probes for the

detection of RNA in adherent cells.

Materials:
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e Quasar 670-labeled FISH probes

o Fixation Solution: 4% Paraformaldehyde (PFA) in PBS

e Permeabilization Solution: 70% Ethanol

o Wash Buffer A: 10% Formamide in 2x SSC

o Hybridization Buffer: 10% Dextran Sulfate, 10% Formamide in 2x SSC

e DAPI solution (for nuclear counterstain)

e Anti-fade mounting medium

Procedure:

e Cell Culture: Grow cells on sterile coverslips in a multi-well plate to 70-80% confluency.

o Fixation: Aspirate culture medium, wash once with PBS, and fix with 4% PFA for 10 minutes
at room temperature.

e Washing: Wash twice with PBS.
o Permeabilization: Immerse coverslips in 70% ethanol and incubate for at least 1 hour at 4°C.
o Hybridization:

o Equilibrate cells in Wash Buffer A for 5 minutes.

o Prepare the hybridization solution by diluting the Quasar 670 probes in the Hybridization
Buffer.

o Apply the hybridization solution to the coverslips and incubate in a humidified chamber at
37°C for 4-16 hours.

e Post-Hybridization Washes:

o Wash twice with Wash Buffer A for 30 minutes each at 37°C.
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o Briefly rinse with 2x SSC.

o Counterstaining and Mounting:
o Incubate with DAPI solution for 5 minutes.
o Rinse with 2x SSC.
o Mount the coverslip on a microscope slide using an anti-fade mounting medium.

» Imaging: Image using a fluorescence microscope with appropriate filters for DAPI and
Quasar 670.

Immunofluorescence (IF) Staining of Cultured Cells

This protocol describes the use of a primary antibody followed by a Quasar 670-conjugated
secondary antibody.

Materials:

e Primary antibody

e Quasar 670-conjugated secondary antibody

o Fixation Solution: 4% Paraformaldehyde (PFA) or ice-cold Methanol
o Permeabilization Buffer: 0.1% Triton X-100 or 0.1% Saponin in PBS
e Blocking Buffer: 5% BSA in PBS

» DAPI solution

o Anti-fade mounting medium

Procedure:

o Cell Culture and Fixation: Grow and fix cells as described in the FISH protocol (Section 3.1,
steps 1-2). Alternatively, fix with ice-cold methanol for 10 minutes at -20°C.
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Permeabilization: If using PFA fixation, permeabilize cells with 0.1% Triton X-100 or 0.1%
Saponin for 10-15 minutes. Methanol fixation also permeabilizes the cells.

Blocking: Incubate with Blocking Buffer for 1 hour at room temperature to reduce non-
specific antibody binding.

Primary Antibody Incubation: Dilute the primary antibody in Blocking Buffer and incubate for
1-2 hours at room temperature or overnight at 4°C.

Washing: Wash three times with PBS for 5 minutes each.

Secondary Antibody Incubation: Dilute the Quasar 670-conjugated secondary antibody in
Blocking Buffer and incubate for 1 hour at room temperature, protected from light.

Washing: Wash three times with PBS for 5 minutes each, protected from light.

Counterstaining and Mounting: Counterstain with DAPI and mount as described in the FISH
protocol.

Imaging: Image using a fluorescence microscope with appropriate filter sets.

Flow Cytometry Staining of Suspension Cells

This protocol is for staining cell surface markers on suspension cells, such as lymphocytes.
Materials:

e Quasar 670-conjugated primary antibody

o Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.05% sodium azide)
 Viability dye (optional)

Procedure:

e Cell Preparation: Prepare a single-cell suspension at a concentration of 1x10° cells/mL in
ice-cold Flow Cytometry Staining Buffer.
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» Blocking (Optional): To block Fc receptors, incubate cells with an Fc block reagent for 10-15
minutes on ice.

» Staining: Add the Quasar 670-conjugated antibody at the predetermined optimal
concentration.

¢ Incubation: Incubate for 30 minutes on ice in the dark.

e Washing: Wash the cells twice with 1-2 mL of Flow Cytometry Staining Buffer by
centrifugation (e.g., 300 x g for 5 minutes).

» Resuspension: Resuspend the cell pellet in an appropriate volume of Flow Cytometry
Staining Buffer. If using a viability dye, follow the manufacturer's instructions.

e Analysis: Analyze the samples on a flow cytometer equipped with a laser and detectors
suitable for Quasar 670 excitation and emission.

Mandatory Visualizations
Experimental Workflows and Signaling Pathways

The following diagrams, generated using Graphviz (DOT language), illustrate common
experimental workflows where Quasar 670 is utilized.

Sample Preparation gPCR

Reaction Setup Amplification &
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Click to download full resolution via product page

Quantitative PCR (gPCR) workflow with a Quasar 670 probe.
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Fluorescence In Situ Hybridization (FISH) experimental workflow.
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Multiplex FISH workflow using Quasar 570 and Quasar 670.

Conclusion

Quasar 670 is a versatile and reliable far-red fluorescent dye suitable for a multitude of
applications in molecular and cell biology. Its spectral properties make it an excellent choice for
multiplexing experiments and for imaging biological samples with inherent autofluorescence.
While its performance is comparable to Cy5, optimal results for any given experiment will
depend on careful protocol optimization, particularly concerning fixation, permeabilization, and
the use of appropriate anti-fade reagents. This guide provides a solid foundation for
researchers to successfully incorporate Quasar 670 into their experimental workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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